4-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C18H16ClNO3/c19-16-7-6-14(18(22)23)11-15(16)12-4-3-5-13(10-12)17(21)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,22,23)
• InChI Key: RXZSJKJXWYNCBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)C(=O)O)Cl
• Molecular Formula: C18H16ClNO3
• DSSTOX Substance ID: DTXSID30692114
• Molecular Weight: 329.8 g/mol
• CAS RN: 1261936-34-8

Description

4-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% (also known as 4-CPCB) is an organic compound belonging to the class of carboxylic acids. It is a white, crystalline solid with a melting point of 130-132°C. 4-CPCB is soluble in common organic solvents such as chloroform, acetone, and ethanol. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and food additives.

Scientific Research Applications

4-CPCB has been used in a variety of scientific research applications. It has been used to study the structure-activity relationships of various organic compounds, as well as to synthesize a variety of organic compounds, including pharmaceuticals, dyes, and food additives. 4-CPCB has also been used to study the effects of organic compounds on cells, as well as to study the effects of various drugs on cellular metabolism.

Mechanism of Action

4-CPCB is believed to act as a proton donor in the body, which helps to regulate the pH of cells. It is also believed to act as a chelating agent, which helps to bind and remove metals from the body. Additionally, 4-CPCB is believed to act as an antioxidant, which helps to protect cells from oxidative damage.
Biochemical and Physiological Effects
4-CPCB has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, 4-CPCB has been found to have antioxidant, cytotoxic, and anti-cancer properties. It has also been found to have neuroprotective and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-CPCB in laboratory experiments is its high purity (95%) and its ability to be easily synthesized. Additionally, 4-CPCB is relatively inexpensive and is readily available. However, there are some limitations to using 4-CPCB in laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it can be toxic if ingested, so it should be handled with care.

Future Directions

There are a number of potential future directions for research involving 4-CPCB. These include further research into its anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, further research into its antioxidant, cytotoxic, and anti-cancer properties is warranted. Additionally, further research into its neuroprotective and anti-diabetic effects is needed. Finally, further research into its ability to bind and remove metals from the body is also needed.

Synthesis Methods

4-CPCB can be synthesized from the reaction of 4-chlorobenzoyl chloride and 3-pyrrolidinylcarbonylphenylbenzene in the presence of an acid catalyst. The reaction takes place in an aqueous solution of the catalyst, such as sulfuric acid, at a temperature of 80-100°C. The reaction produces 4-CPCB in a yield of 95%.